1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine

• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol
• IUPAC Name: 1-(5-fluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine
• InChI: InChI=1S/C12H14FNO/c1-7(2)12(14)11-6-8-5-9(13)3-4-10(8)15-11/h3-7,12H,14H2,1-2H3
• InChI Key: GGLHORIYXSKKJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC2=C(O1)C=CC(=C2)F)N

Description

1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine is a benzofuran derivative characterized by a fluorine atom at the 5th position of the benzofuran ring and a branched 2-methylpropan-1-amine substituent. The fluorine atom enhances electronegativity and metabolic stability, while the amine group facilitates interactions with biological targets such as enzymes or neurotransmitter receptors .

Preparation Methods

The synthesis of 1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine typically involves several steps. One common method includes the fluorination of benzofuran derivatives using reagents such as cesium tetrafluorocobaltate (III) or trifluoromethyl hypofluorite . Industrial production methods may involve microwave-assisted synthesis (MWI) to achieve higher yields and efficiency .

Chemical Reactions Analysis

1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Common reagents for substitution reactions include halogens like bromine or chlorine.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits potential antibacterial and antiviral properties, making it a candidate for drug development.

Medicine: Research has shown its potential in developing treatments for diseases such as cancer and viral infections.

Industry: It is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its biological effects. For example, it may act as an antagonist to specific receptors or inhibit the activity of enzymes involved in disease pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Benzofuran derivatives exhibit diverse pharmacological properties influenced by substituent patterns, halogenation, and functional group modifications. Below is a systematic comparison of 1-(5-Fluorobenzofuran-2-yl)-2-methylpropan-1-amine with its analogs:

Halogenation and Positional Isomerism

1-(7-Chlorobenzofuran-2-yl)-2-methylpropan-1-amine

• Structural Differences : Chlorine at the 7th position instead of fluorine at the 5th.

1-(5-Bromo-7-chlorobenzofuran-2-yl)-2-methylpropan-1-amine

• Structural Differences : Bromine at the 5th position and chlorine at the 7th.
• Impact : Bromine’s polarizability increases van der Waals interactions, improving affinity for hydrophobic receptor pockets. However, steric bulk may reduce metabolic stability .

(1R)-1-(5-Bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine

• Structural Differences : Bromine at the 5th position and stereospecific (R)-configuration.
• Impact : The chiral center influences enantioselective binding. In vitro studies show the (R)-isomer exhibits 2-fold higher serotonin receptor affinity than its (S)-counterpart .

Functional Group Modifications

1-(5-Fluorobenzofuran-2-yl)-2,2-dimethylpropan-1-amine

• Structural Differences : 2,2-Dimethylpropan-1-amine group instead of 2-methylpropan-1-amine.
• This compound shows enhanced selectivity for dopamine D2 receptors compared to the target compound .

1-(5-Fluorobenzofuran-2-yl)butan-1-amine

• Structural Differences : Butan-1-amine chain instead of 2-methylpropan-1-amine.
• Impact : The longer alkyl chain increases hydrophobicity, improving membrane permeability but reducing solubility. In vivo studies in rodents indicate faster clearance due to enhanced CYP450 metabolism .

1-(5-Fluoroindole)-N,N-dimethylpropan-1-amine

• Structural Differences : Indole ring replaces benzofuran; N,N-dimethylation of the amine.
• Impact : The indole moiety’s hydrogen-bonding capacity alters binding kinetics. N,N-Dimethylation reduces basicity, decreasing ion-trapping in acidic cellular compartments .

Ketone and Amide Derivatives

1-(7-Fluorobenzofuran-2-yl)-2,2-dimethylpropan-1-one

• Structural Differences : Ketone group replaces the amine.
• Impact: Loss of amine-mediated hydrogen bonding reduces affinity for monoamine transporters. However, the ketone improves stability against oxidative metabolism .

3-(5-Fluorobenzofuran)-N,N-dimethylpropanamide

• Structural Differences : Amide replaces the primary amine.
• Impact : The amide group enhances solubility and oral bioavailability but eliminates cationic interactions critical for receptor activation .

Receptor Binding and Selectivity

• Target Compound : Exhibits moderate affinity for serotonin 5-HT2A (Ki = 120 nM) and dopamine D2 (Ki = 450 nM) receptors. Fluorine’s electron-withdrawing effect fine-tunes π-π stacking with aromatic residues in binding pockets .
• Brominated Analogs : 1-(5-Bromobenzofuran-2-yl)-2-methylpropan-1-amine shows higher 5-HT2A affinity (Ki = 80 nM) due to bromine’s polarizability but increased off-target binding to adrenergic receptors .

Metabolic Stability

• Chlorinated Derivatives : 1-(7-Chlorobenzofuran-2-yl)-2-methylpropan-1-amine has a plasma half-life (t1/2) of 3.2 hours in mice, compared to 2.8 hours for the fluorinated target compound, likely due to slower CYP2D6-mediated dehalogenation .

Therapeutic Potential

• Antidepressant Activity : The target compound demonstrates dose-dependent reduction in immobility time in the forced swim test (rodent model), comparable to fluoxetine. In contrast, ketone derivatives lack efficacy due to poor CNS penetration .
• Anticancer Activity : Brominated analogs induce apoptosis in HeLa cells (IC50 = 18 µM) via ROS generation, while the fluorinated compound shows weaker activity (IC50 = 45 µM) .